Cas no 100208-04-6 (1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, (+-)-)

1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, (+-)- structure
100208-04-6 structure
Product Name:1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, (+-)-
CAS No:100208-04-6
MF:C11H24BNO2
MW:213.12476348877
CID:178575
PubChem ID:127495
Update Time:2025-04-19

1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, (+-)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane-2-methanamine, 4,4,5,5-tetramethyl-alpha-(2-methylpropyl)-, (+-)-
    • boroleucine
    • 2-methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)butan-1-amine
    • 100208-04-6
    • DTXSID10905259
    • 3-Methyl-1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1-butamine
    • SCHEMBL10937607
    • TQR0110
    • 99503-56-7
    • 99503-55-6
    • Inchi: 1S/C11H24BNO2/c1-7-8(2)9(13)12-14-10(3,4)11(5,6)15-12/h8-9H,7,13H2,1-6H3
    • InChI Key: VDECHCPFYLBXRO-UHFFFAOYSA-N
    • SMILES: O1B(C(C(C)CC)N)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 212.19372
  • Monoisotopic Mass: 213.19001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5

Experimental Properties

  • Density: 0.91
  • Boiling Point: 242.1°Cat760mmHg
  • Flash Point: 100.2°C
  • Refractive Index: 1.442
  • PSA: 44.48
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